Cas no 16960-39-7 (Ethanimidothioic acid,N-[(aminocarbonyl)oxy]-, methyl ester)

• Product Name: Ethanimidothioic acid,N-[(aminocarbonyl)oxy]-, methyl ester
• CAS No: 16960-39-7
• MF: C₄H₈N₂O₂S
• MW: 148.183519363403
• CID: 180289
• PubChem ID: 204806
• Update Time: 2025-04-19

Ethanimidothioic acid,N-[(aminocarbonyl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidothioic acid,N-[(aminocarbonyl)oxy]-, methyl ester
• methyl (1Z)-N-carbamoyloxyethanimidothioate
• N-[(Aminocarbonyl)oxy]ethanimidothioic acid methyl ester
• EI-1642
• ENT-27411
• SCHEMBL11508375
• methyl N-carbamoyloxyethanimidothioate
• Ethanimidothioic acid, N-((aminocarbonyl)oxy)-, methyl ester
• 16960-39-7
• DTXSID4075118
• Ethanimidothioic acid, N-[(aminocarbonyl)oxy]-, methyl ester

• Inchi： 1S/C4H8N2O2S/c1-3(9-2)6-8-4(5)7/h1-2H3,(H2,5,7)
• InChI Key： VCFUBFMWDABVJZ-UHFFFAOYSA-N
• SMILES： S(C)C(C)=NOC(N)=O

Computed Properties

• Exact Mass: 148.03074
• Monoisotopic Mass: 148.030648
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90

Experimental Properties

• Density: 1.263 (estimate)
• Boiling Point: 238.7°Cat760mmHg
• Flash Point: 98.1°C
• Refractive Index: 1.6430 (estimate)
• PSA: 64.68